Cas no 954644-43-0 (N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 954644-43-0
• MF: C₂₃H₂₂FN₃O₂S
• MW: 423.503087520599
• CID: 5981669
• PubChem ID: 16932654
• Update Time: 2025-07-17

N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide
• Ethanediamide, N1-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(3-thienyl)ethyl]-N2-(2-fluorophenyl)-
• N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-N2-(2-fluorophenyl)oxalamide
• AKOS024646183
• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]-N'-(2-fluorophenyl)oxamide
• F2392-1563
• N'-(2-fluorophenyl)-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
• 954644-43-0

• Inchi： 1S/C23H22FN3O2S/c24-19-7-3-4-8-20(19)26-23(29)22(28)25-13-21(18-10-12-30-15-18)27-11-9-16-5-1-2-6-17(16)14-27/h1-8,10,12,15,21H,9,11,13-14H2,(H,25,28)(H,26,29)
• InChI Key： OAOIBIXRLMMDLZ-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1C=CSC=1)(=O)C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 423.14167629g/mol
• Monoisotopic Mass: 423.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• pka: 10.50±0.70(Predicted)

Additional information on N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide

Comprehensive Analysis of N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954644-43-0)

The compound N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954644-43-0) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,3,4-tetrahydroisoquinoline core, a 2-fluorophenyl group, and a thiophene-3-yl moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known pharmacophores.

In recent years, the demand for novel compounds like N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide has surged due to the growing focus on targeted therapies and personalized medicine. The compound's CAS No. 954644-43-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its thiophene and fluorophenyl components are particularly noteworthy, as these functional groups are often associated with enhanced bioavailability and metabolic stability in drug design.

The synthesis of N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. These processes are critical for achieving high purity and yield, which are essential for subsequent pharmacological evaluations. The compound's 1,2,3,4-tetrahydroisoquinoline scaffold is a key structural feature that has been explored in the development of central nervous system (CNS) agents, further highlighting its therapeutic potential.

From an industrial perspective, CAS No. 954644-43-0 is often discussed in the context of scalable synthesis and cost-effective production methods. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly offering this compound to meet the needs of pharmaceutical and biotechnology clients. Its thiophen-3-yl and 2-fluorophenyl substituents make it a versatile intermediate for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

Environmental and safety considerations are also paramount when working with N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure compliance with regulatory standards. The compound's stability under various conditions, such as temperature and pH, is an area of active investigation, as these factors can influence its suitability for long-term storage and formulation.

In conclusion, N'-(2-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954644-43-0) represents a fascinating example of modern organic chemistry's potential to address unmet medical needs. Its intricate structure, combining 1,2,3,4-tetrahydroisoquinoline, 2-fluorophenyl, and thiophene-3-yl motifs, offers a rich platform for further research and development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing therapeutic innovations.